Cas no 151157-62-9 (1-4-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile)

• Product Name: 1-4-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile
• CAS No: 151157-62-9
• MF: C₁₂H₁₀F₃NO
• MW: 241.20911359787
• MDL: MFCD11036711
• CID: 2150355
• PubChem ID: 21902077
• Update Time: 2025-06-13

1-4-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-(trifluoromethoxy)phenyl)cyclobutanecarbonitrile
• 1-4-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile
• 1-[4-(trifluoromethoxy)phenyl]cyclobutane-1-carbonitrile
• AKOS037630605
• 1-(4-(Trifluoromethoxy)phenyl)cyclobutane-1-carbonitrile
• MFCD11036711
• EN300-1937291
• SCHEMBL624690
• SY225870
• 151157-62-9
• BGA15762
• AC4418
• CS-0107376
• 1-(4-trifluoromethoxyphenyl)cyclobutanecarbonitrile
• 1-[4-(trifluoromethoxy)phenyl]cyclobutanecarbonitrile
• DB-345257

• MDL： MFCD11036711
• Inchi： 1S/C12H10F3NO/c13-12(14,15)17-10-4-2-9(3-5-10)11(8-16)6-1-7-11/h2-5H,1,6-7H2
• InChI Key： QNTNAULRPWEWSU-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1(C#N)CCC1)(F)F

Computed Properties

• Exact Mass: 241.07144843g/mol
• Monoisotopic Mass: 241.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 33Ų

Additional information on 1-4-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile

In-Depth Analysis of 1-4-(Trifluoromethoxy)phenylcyclobutane-1-carbonitrile (CAS No. 151157-62-9)

1-4-(Trifluoromethoxy)phenylcyclobutane-1-carbonitrile (CAS No. 151157-62-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a trifluoromethoxy group and a cyclobutane ring in its molecular framework makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its carbonitrile functionality can serve as a versatile building block for further chemical modifications.

One of the most searched questions related to this compound is: "What are the synthetic routes for 1-4-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile?" The synthesis typically involves multi-step reactions, starting with the functionalization of a phenyl ring followed by cyclobutane ring formation and nitrile introduction. Advanced techniques like palladium-catalyzed cross-coupling reactions are often employed to achieve high yields and purity. The compound's trifluoromethoxy group is particularly noteworthy, as it enhances lipophilicity and metabolic stability, making it a hotspot for medicinal chemistry applications.

In recent years, the demand for fluorinated compounds like 1-4-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile has surged, driven by their role in developing next-generation therapeutics. Fluorine-containing molecules are known for their ability to improve drug bioavailability and target specificity. This aligns with the growing trend of precision medicine, where researchers seek compounds with tailored properties to minimize side effects. The carbonitrile group in this compound also opens doors for further derivatization, enabling the creation of libraries of analogs for high-throughput screening.

Another frequently asked question is: "How does 1-4-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile compare to other nitrile-based intermediates?" Compared to simpler nitriles, this compound offers a more rigid cyclobutane scaffold, which can restrict conformational flexibility and improve binding affinity to biological targets. Its trifluoromethoxy moiety further distinguishes it by providing electron-withdrawing effects that can modulate reactivity and stability. These features make it a preferred choice for projects requiring structurally constrained intermediates.

From an industrial perspective, 1-4-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile is gaining traction in agrochemical formulations. Its structural motifs are found in pesticides and herbicides that require resistance to environmental degradation. The trifluoromethoxy group, in particular, is known to enhance pesticidal activity by interfering with insect nervous systems. This has led to increased patent filings and R&D investments in this chemical space, reflecting its commercial potential.

Environmental and regulatory considerations are also shaping the discourse around this compound. With the rise of green chemistry, researchers are exploring sustainable synthetic routes for 1-4-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile to reduce waste and energy consumption. Catalytic methods and solvent-free reactions are among the innovative approaches being tested. These efforts align with global initiatives to minimize the ecological footprint of chemical manufacturing.

In summary, 1-4-(Trifluoromethoxy)phenylcyclobutane-1-carbonitrile (CAS No. 151157-62-9) stands out as a multifaceted compound with broad applicability in life sciences and material innovation. Its unique blend of a cyclobutane core, trifluoromethoxy substituent, and carbonitrile functionality positions it as a key player in modern chemical research. As scientific inquiries into its properties and applications continue to grow, this compound is poised to remain at the forefront of cutting-edge discoveries.